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Compound of Interest

2-Chloro-1-(4-
Compound Name:
ethylphenyl)ethanone

cat. No.: B1598609

Introduction

2-Chloro-1-(4-ethylphenyl)ethanone, a substituted a-chloro ketone, is a pivotal chemical
intermediate in modern organic synthesis. Its bifunctional nature, featuring a reactive
chloromethyl ketone group attached to an ethyl-substituted phenyl ring, makes it a versatile
building block for constructing more complex molecular architectures. This guide provides an
in-depth analysis of its chemical properties, synthesis, reactivity, and applications, with a
particular focus on its relevance to researchers in pharmaceutical and materials science. This
document is intended to serve as a comprehensive technical resource, grounded in established
chemical principles and supported by practical, field-proven insights.

Core Chemical and Physical Properties

2-Chloro-1-(4-ethylphenyl)ethanone is a solid at room temperature. A precise understanding
of its physicochemical properties is the foundation for its effective use in synthesis, dictating
choices for reaction solvents, purification methods, and storage conditions.
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Property Value Source(s)
CAS Number 50690-09-0 [1]
Molecular Formula C10H11CIO [1]
Molecular Weight 182.65 g/mol [1]
Physical Form Solid

Boiling Point 284.5 °C at 760 mmHg [2]

Density 1.105 g/cm3 [2]
SMILES CICC(=O)clccc(ccl)CC

InChi Key MLDROUSGWZPVMD-

UHFFFAOYSA-N

Note: Analytical data for this specific compound is not always collected by suppliers, and
buyers may need to confirm identity and purity independently.

Synthesis and Mechanism: Friedel-Crafts Acylation

The most direct and industrially relevant synthesis of 2-Chloro-1-(4-ethylphenyl)ethanone is
the Friedel-Crafts acylation of ethylbenzene with chloroacetyl chloride. This reaction is a classic
example of electrophilic aromatic substitution, a cornerstone of synthetic organic chemistry.[3]

Causality in Experimental Design: The choice of a strong Lewis acid catalyst, typically
aluminum chloride (AICI3), is critical. The Lewis acid coordinates with the chloroacetyl chloride,
generating a highly electrophilic acylium ion. This step is essential to activate the acylating
agent for attack by the electron-rich aromatic ring of ethylbenzene.[3][4] The ethyl group on the
benzene ring is an activating, ortho, para-director, meaning the incoming acyl group will
preferentially add to the position para to the ethyl group due to steric hindrance at the ortho
positions.

Detailed Experimental Protocol: Synthesis via Friedel-
Crafts Acylation
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This protocol is a representative procedure and should be adapted and optimized based on
laboratory conditions and scale.

e Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize
evolved HCI), add anhydrous aluminum chloride (AICls, 1.1 eq.) and a dry, non-polar solvent
such as dichloromethane (DCM) or 1,2-dichloroethane under an inert atmosphere (N2 or Ar).

o Reagent Addition: Cool the suspension to 0-5 °C in an ice bath. Add ethylbenzene (1.0 eq.)
to the stirred suspension.

o Acylation: Add chloroacetyl chloride (1.05 eq.) dropwise via the dropping funnel over 30-60
minutes, maintaining the internal temperature below 10 °C. Vigorous evolution of HCI gas will
be observed.

o Reaction Monitoring & Completion: After the addition is complete, allow the reaction mixture
to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored
by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Workup: Once the reaction is complete, carefully quench the reaction by slowly pouring the
mixture into a beaker containing crushed ice and concentrated hydrochloric acid. This
hydrolyzes the aluminum chloride complex.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer with DCM (2 x volumes).

 Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution,
then with brine. Dry the organic layer over anhydrous sodium sulfate (Na2S0a), filter, and
concentrate the solvent in vacuo. The crude product can be further purified by
recrystallization or column chromatography.

Mechanism of Friedel-Crafts Acylation

The reaction proceeds through the formation of a key acylium ion intermediate.
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Caption: Mechanism of Friedel-Crafts Acylation.

Chemical Reactivity and Synthetic Utility

As an a-chloro ketone, 2-Chloro-1-(4-ethylphenyl)ethanone is a bifunctional electrophile.[5]
The carbonyl carbon and the a-carbon are both susceptible to nucleophilic attack, making this
compound a valuable precursor for a wide range of molecular scaffolds.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1598609?utm_src=pdf-body-img
https://www.benchchem.com/product/b1598609?utm_src=pdf-body
https://en.wikipedia.org/wiki/%CE%91-Halo_ketone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Nucleophilic Substitution at the a-Carbon: The chlorine atom is a good leaving group, readily
displaced by a variety of nucleophiles (e.g., amines, thiols, cyanides, azides). This is the
most common reaction pathway, used to introduce diverse functionalities. For instance,
reaction with primary amines can lead to a-amino ketones, which are precursors to various
heterocycles.[5]

¢ Reactions at the Carbonyl Group: The carbonyl group undergoes standard ketone reactions,
such as reduction to a secondary alcohol or reaction with Grignard reagents.

o Formation of Heterocycles: It is a key starting material for synthesizing heterocycles like
thiazoles (reacting with thioamides) and pyrroles (in the Hantzsch synthesis).[5]

e Cross-Coupling Reactions: In the presence of catalysts like zinc halides, it can undergo
cross-coupling with organotin enolates to synthesize y-diketones (1,4-diketones).[6][7]

Synthetic Workflow: A Building Block for Complex
Molecules

The utility of 2-Chloro-1-(4-ethylphenyl)ethanone is best illustrated by its role as an
intermediate in a multi-step synthesis.
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Caption: Synthetic workflow from the core molecule.
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Applications in Drug Development and
Agrochemicals

Chloroacetyl derivatives of arenes are significant intermediates in the synthesis of a wide array
of biologically active compounds. 2-Chloro-1-(4-ethylphenyl)ethanone is specifically used as
an intermediate in the synthesis of pharmaceuticals, particularly anti-inflammatory and
analgesic agents.[2] Its structure allows for the construction of active ingredients that feature
substituted phenylalkyl moieties, which are common in non-steroidal anti-inflammatory drugs
(NSAIDs).[2] Furthermore, these types of molecules find applications in the preparation of
agrochemicals and specialty organic compounds where the chloro ketone functionality is
required for subsequent chemical transformations.[2]

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling of 2-Chloro-1-(4-ethylphenyl)ethanone
IS paramount to ensure laboratory safety.

e Hazards: This compound is classified as a skin irritant (H315), a serious eye irritant (H319),
and may cause respiratory irritation (H335).[8]

e Precautions for Safe Handling:

[e]

Avoid all contact with skin, eyes, and clothing.[8]

[e]

Use only in a well-ventilated area, preferably within a chemical fume hood.[3][9]

(¢]

Wash hands thoroughly after handling.[8]

[¢]

Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat.[8][9]

» Storage Conditions:
o Store in a tightly-closed container in a cool, dry, and well-ventilated area.[8]

o Keep away from incompatible substances such as strong bases, alcohols, and amines.
[10]
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In case of exposure, follow standard first-aid measures. If inhaled, move to fresh air. If on skin
or in eyes, rinse immediately and cautiously with plenty of water for several minutes.[8][9]

Conclusion

2-Chloro-1-(4-ethylphenyl)ethanone is more than just a chemical compound; it is a versatile
tool for synthetic innovation. Its predictable reactivity, rooted in the principles of electrophilic
aromatic substitution and nucleophilic displacement, provides chemists with a reliable starting
point for the synthesis of high-value molecules. A thorough understanding of its properties,
synthesis, and handling, as outlined in this guide, is essential for researchers aiming to
leverage its full potential in drug discovery, materials science, and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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